Cas no 1421521-97-2 (4-tert-butyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylbenzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylbenzene-1-sulfonamide
• CAS No: 1421521-97-2
• MF: C₁₈H₂₆N₂O₂S
• MW: 334.476243495941
• CID: 6277797
• PubChem ID: 71792618
• Update Time: 2025-05-20

4-tert-butyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylbenzene-1-sulfonamide
• F6244-1570
• VU0539993-1
• 4-tert-butyl-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]benzene-1-sulfonamide
• 4-(tert-butyl)-N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)benzenesulfonamide
• 1421521-97-2
• AKOS024542711
• 4-tert-butyl-N-(4-pyrrolidin-1-ylbut-2-ynyl)benzenesulfonamide

• Inchi： 1S/C18H26N2O2S/c1-18(2,3)16-8-10-17(11-9-16)23(21,22)19-12-4-5-13-20-14-6-7-15-20/h8-11,19H,6-7,12-15H2,1-3H3
• InChI Key： PWRYVCPSLSRWHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NCC#CCN1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 334.17149925g/mol
• Monoisotopic Mass: 334.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-tert-butyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylbenzene-1-sulfonamide

4-tert-butyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylbenzene-1-sulfonamide (CAS No. 1421521-97-2): A Comprehensive Overview

4-tert-butyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylbenzene-1-sulfonamide (CAS No. 1421521-97-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This sulfonamide derivative is characterized by its unique structural features, including a tert-butyl group, a pyrrolidine ring, and an alkyne linker, which contribute to its potential applications in pharmaceutical research. The compound's molecular formula and precise structure make it a valuable candidate for studying enzyme inhibition and receptor modulation.

The growing interest in sulfonamide-based compounds like 4-tert-butyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylbenzene-1-sulfonamide is driven by their versatility in drug design. Researchers are increasingly exploring how such molecules can be optimized for better bioavailability and target specificity. Recent trends in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like this one, as they offer new avenues for treating complex diseases. The pyrrolidine moiety, in particular, is a common feature in many FDA-approved drugs, underscoring its pharmacological relevance.

From a synthetic chemistry perspective, CAS 1421521-97-2 presents interesting challenges and opportunities. The presence of the alkyne group allows for click chemistry applications, enabling the compound to be used in bioconjugation and labeling studies. This property is particularly valuable in proteomics and chemical biology, where researchers seek to understand protein interactions and cellular pathways. The tert-butyl group, on the other hand, can influence the compound's lipophilicity, potentially enhancing its membrane permeability.

In the context of current pharmaceutical trends, 4-tert-butyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylbenzene-1-sulfonamide aligns with the search for novel kinase inhibitors and GPCR modulators. These targets are of high interest due to their roles in cancer, inflammation, and neurological disorders. The compound's sulfonamide group is known to interact with various enzymatic active sites, making it a promising scaffold for further derivatization. Researchers are also investigating its potential as a precursor for PET radiotracers, given its ability to be labeled with isotopes like fluorine-18.

The market for specialized chemical intermediates like CAS 1421521-97-2 is expanding, driven by the demand for innovative drug candidates. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing such compounds to accelerate their discovery pipelines. Additionally, the rise of AI-powered molecular design tools has increased the need for high-quality, structurally diverse building blocks, further boosting the relevance of this sulfonamide derivative.

From an analytical standpoint, 4-tert-butyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylbenzene-1-sulfonamide can be characterized using techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for research applications. The compound's stability under various conditions is also a key consideration for storage and handling protocols.

Looking ahead, the potential applications of CAS 1421521-97-2 are vast. Its unique combination of functional groups makes it a versatile tool for medicinal chemists exploring new therapeutic avenues. As the pharmaceutical industry continues to embrace fragment-based drug discovery and structure-activity relationship (SAR) studies, compounds like this will play an increasingly important role in identifying next-generation treatments.

In summary, 4-tert-butyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylbenzene-1-sulfonamide represents a fascinating example of modern medicinal chemistry. Its structural features, combined with its potential applications in drug discovery and chemical biology, make it a compound of significant interest to researchers worldwide. As scientific understanding of its properties deepens, it is likely to find even broader utility in the development of innovative therapies.